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phenylmethanamine hydrochloride

Cat. No.: B1279942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Cyclopropyl-1-
phenylmethanamine hydrochloride, a chemical compound identified by the CAS number

39959-72-3. The document summarizes its known chemical and physical properties and

outlines a proposed workflow for future research, given the current scarcity of detailed

experimental and pharmacological data in publicly accessible literature. While extensive

searches have been conducted, specific experimental protocols, quantitative biological data,

and established signaling pathways associated with this compound are not readily available.

This guide, therefore, serves as a foundational document, presenting the available information

and proposing a structured approach for its further investigation.

Chemical and Physical Properties
1-Cyclopropyl-1-phenylmethanamine hydrochloride, also known as α-

Cyclopropylbenzylamine hydrochloride, is an organic building block with potential applications

in medicinal chemistry and drug discovery.[1] Its fundamental properties are summarized in the

table below.
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Property Value Source(s)

CAS Number 39959-72-3 [1][2]

Molecular Formula C₁₀H₁₄ClN [1]

Molecular Weight 183.68 g/mol [1][3]

Synonyms

[Cyclopropyl(phenyl)methyl]am

ine Hydrochloride; α-

Cyclopropylbenzenemethanam

ine Hydrochloride; α-

Cyclopropylbenzylamine

Hydrochloride

[1]

Purity Typically ≥96-98% [1][2]

Appearance Pale yellow solid [4]

Synthesis and Manufacturing
While a specific, detailed synthesis protocol for 1-Cyclopropyl-1-phenylmethanamine
hydrochloride is not widely published, a scalable synthesis for the structurally similar

compound (1-cyclopropyl)cyclopropylamine hydrochloride has been described.[5][6] This

process involves a Curtius degradation of 1-cyclopropylcyclopropanecarboxylic acid, followed

by deprotection with hydrogen chloride.[5][6] Another patented method describes the synthesis

of (1-cyclopropyl-1-methyl) ethylamine hydrochloride from cyclopropyl nitrile.[7] These

methodologies may serve as a valuable reference for the custom synthesis of 1-Cyclopropyl-
1-phenylmethanamine hydrochloride.

A generalized synthetic approach could be conceptualized as a multi-step process, likely

starting from commercially available precursors.

Starting Materials
(e.g., Phenylacetonitrile, Cyclopropyl Grignard Reagent)

Intermediate Formation
(Addition Reaction)

Step 1 Reduction of NitrileStep 2 Salt Formation
(with HCl)

Step 3 PurificationStep 4 Final Product:
1-Cyclopropyl-1-phenylmethanamine HCl

Step 5
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Caption: A potential synthetic workflow for 1-Cyclopropyl-1-phenylmethanamine
hydrochloride.

Biological Activity and Mechanism of Action: An
Area for Future Research
As of the date of this guide, there is a notable absence of published literature detailing the

specific biological activity, mechanism of action, or associated signaling pathways for 1-
Cyclopropyl-1-phenylmethanamine hydrochloride. This presents a significant opportunity

for novel research in the fields of pharmacology and drug discovery.

Based on the structural similarity to other cyclopropylamine derivatives, such as 1-

Benzylcyclopropylamine which has been identified as a monoamine oxidase (MAO) inactivator,

a potential area of investigation for this compound could be its interaction with monoamine

transporters or enzymes.[8] However, this remains speculative without direct experimental

evidence.

Proposed Experimental Workflow for
Pharmacological Characterization
For researchers and drug development professionals interested in exploring the potential of 1-
Cyclopropyl-1-phenylmethanamine hydrochloride, the following experimental workflow is

proposed. This structured approach aims to systematically characterize its biological activity

and establish a foundational dataset.
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Phase 1: In Vitro Screening

Phase 2: Hit Validation and Dose-Response

Phase 3: In Vivo Characterization

Receptor Binding Assays
(e.g., GPCRs, Ion Channels)

IC50/EC50 Determination

Enzyme Inhibition Assays
(e.g., MAO, Kinases)

Cell-Based Functional Assays
(e.g., Reporter Gene, Second Messenger)

Selectivity Profiling

Pharmacokinetic Studies
(ADME)

Preliminary Efficacy Models

Toxicology Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1279942?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279942?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. calpaclab.com [calpaclab.com]

2. 1-Cyclopropyl-1-phenylmethanamine hydrochloride [sobekbio.com]

3. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. α-Cyclopropylbenzylamine hydrochloride | CymitQuimica [cymitquimica.com]

5. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC
[pmc.ncbi.nlm.nih.gov]

6. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. CN106631824B - Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride
- Google Patents [patents.google.com]

8. 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a
substrate of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 1-Cyclopropyl-1-phenylmethanamine
Hydrochloride (CAS No. 39959-72-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279942#1-cyclopropyl-1-phenylmethanamine-
hydrochloride-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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